Cas no 1806837-36-4 (3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile)

• Product Name: 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile
• CAS No: 1806837-36-4
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4916555
• Update Time: 2025-06-15

3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile

• Inchi： 1S/C8H7F2N3O/c9-7(10)5-4(1-2-11)3-13-8(14)6(5)12/h3,7H,1,12H2,(H,13,14)
• InChI Key： MIKKQVYSCLLELJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC=C1CC#N)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: -0.9
• Topological Polar Surface Area: 78.9

Additional information on 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile

Introduction to 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile (CAS No. 1806837-36-4)

3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1806837-36-4, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a pyridine core with substituents such as an amino group, a difluoromethyl group, a hydroxyl group, and an acetonitrile moiety, endows it with distinct reactivity and potential applications in drug discovery and material science.

The significance of 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile lies in its versatility as a building block for more complex molecules. In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate fluorinated pyridine derivatives due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of the difluoromethyl group, in particular, is well-documented to contribute to the lipophilicity and resistance to enzymatic degradation of pharmaceutical compounds.

Recent advancements in medicinal chemistry have highlighted the utility of this compound in the design of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The amino and hydroxyl functional groups provide opportunities for further derivatization, allowing chemists to tailor the compound’s properties for specific biological targets. For instance, modifications at these positions can influence receptor binding or metabolic pathways, making this scaffold valuable for structure-activity relationship (SAR) studies.

Moreover, the acetonitrile substituent introduces polarity and solubility characteristics that can be advantageous in formulation development. This balance between hydrophobic and hydrophilic elements makes 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile a promising candidate for further exploration in both academic research and industrial applications.

In the context of synthetic methodologies, this compound has been employed in multi-step reactions where its reactive sites serve as anchors for introducing additional functional groups. The pyridine ring itself is a common motif in heterocyclic chemistry, often serving as a scaffold for biological activity. Researchers have leveraged this scaffold to develop molecules with targeted pharmacological effects, including those that modulate neurotransmitter systems or interfere with signal transduction pathways.

The incorporation of fluorine atoms into pharmaceuticals is not without precedent; numerous FDA-approved drugs contain fluorinated pyridines or related heterocycles. The difluoromethyl group, in particular, has been shown to enhance binding interactions by increasing lipophilicity while maintaining water solubility. This property is particularly valuable in drug design, where optimizing pharmacokinetic parameters is essential for therapeutic efficacy.

Recent studies have also explored the role of 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile in materials science applications. Fluorinated pyridines have been investigated for their potential use in organic electronics, where they contribute to improved charge transport properties. The unique electronic properties of these compounds make them suitable candidates for use in semiconductors or luminescent materials.

From a synthetic chemistry perspective, the preparation of this compound involves carefully controlled reactions that preserve the integrity of its functional groups. Advances in catalytic methods have enabled more efficient routes to fluorinated pyridines, reducing reliance on hazardous reagents and improving overall yields. Such innovations are crucial for sustainable chemical manufacturing and align with green chemistry principles.

The future prospects for 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile are bright, with ongoing research aimed at expanding its utility across multiple domains. As computational methods improve, virtual screening techniques can be employed to identify new derivatives with enhanced biological activity. Additionally, interdisciplinary collaborations between chemists and biologists will continue to drive innovation in drug discovery.

In conclusion,3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile (CAS No. 1806837-36-4) represents a versatile and promising compound with applications spanning pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthetic chemists seeking to develop novel bioactive molecules. As research progresses，this compound will undoubtedly play a significant role in advancing both academic knowledge and industrial development.